Chromatographic Co-elution vs. Deuterated Analogs
L-Thyroxine-13C6,15N demonstrates identical chromatographic behavior to its unlabeled counterpart, eliminating the separation issues commonly observed with deuterated internal standards. In contrast, deuterated thyroxine (e.g., thyroxine-d5) can exhibit a measurable shift in retention time on reversed-phase LC columns [1]. This differential elution can lead to inaccurate compensation for matrix-induced ion suppression or enhancement.
| Evidence Dimension | Chromatographic Retention Time Shift |
|---|---|
| Target Compound Data | No significant shift (co-elutes with unlabeled L-Thyroxine) |
| Comparator Or Baseline | Deuterated internal standards (e.g., thyroxine-d5) |
| Quantified Difference | Observable shift for deuterated analogs, causing separation from the analyte [1] |
| Conditions | Reversed-phase liquid chromatography (LC) coupled with electrospray ionization (ESI) mass spectrometry [1] |
Why This Matters
Co-elution is essential for robust isotope dilution MS, ensuring the internal standard experiences the exact same matrix environment as the analyte for accurate quantification.
- [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S95-S99. View Source
